Cas no 889952-52-7 (1,3,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,3,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 889952-52-7
• MF: C₁₇H₁₇N₅O₂
• MW: 323.349182844162
• CID: 6119925
• PubChem ID: 4888566
• Update Time: 2025-10-23

1,3,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 2,4,7-trimethyl-6-(2-methylphenyl)purino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 1,3,7-trimethyl-8-(2-methylphenyl)- (9CI)
• 889952-52-7
• Z235558546
• F1869-0023
• AKOS001367882

• Inchi： 1S/C17H17N5O2/c1-10-7-5-6-8-12(10)22-11(2)9-21-13-14(18-16(21)22)19(3)17(24)20(4)15(13)23/h5-9H,1-4H3
• InChI Key： HSMREIWIMKOGQO-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC=CC=C3C)C1=NC1=C2C(=O)N(C)C(=O)N1C

Computed Properties

• Exact Mass: 323.13822480g/mol
• Monoisotopic Mass: 323.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 449.9±55.0 °C(Predicted)
• pka: 3.67±0.20(Predicted)

Additional information on 1,3,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Overview of 1,3,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 889952-52-7)

1,3,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 889952-52-7) is a specialized organic compound belonging to the imidazo[1,2-g]purine family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research and material science. With the increasing demand for novel chemical entities in drug discovery, compounds like 1,3,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione are being extensively studied for their bioactive potential.

The molecular structure of 1,3,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione features a fused imidazo[1,2-g]purine core, which is substituted with methyl groups at the 1, 3, and 7 positions and a 2-methylphenyl group at the 8 position. This structural configuration imparts unique electronic and steric properties to the molecule, making it a subject of interest for researchers exploring small molecule inhibitors, fluorescence probes, and bioconjugation applications. The compound's CAS No. 889952-52-7 serves as a critical identifier for researchers and suppliers in the chemical industry.

One of the most frequently asked questions about 1,3,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. Its stability is influenced by factors like pH, temperature, and exposure to light, which are critical considerations for storage and handling in laboratory settings. Researchers often inquire about the synthetic routes for this compound, which typically involve multi-step organic reactions, including condensation and cyclization steps.

The potential applications of 1,3,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione are vast and align with current trends in drug discovery and material science. In pharmaceutical research, this compound is being explored as a scaffold for developing kinase inhibitors and GPCR modulators, given its structural resemblance to purine-based bioactive molecules. Additionally, its fluorescence properties make it a candidate for use in bioimaging and sensor development, areas that are gaining traction due to advancements in diagnostic technologies.

Market dynamics for 1,3,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione reflect the growing interest in specialized heterocyclic compounds. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. The compound's CAS No. 889952-52-7 is often used as a search term in chemical databases, highlighting its relevance in contemporary research. Pricing and availability can vary depending on the purity and scale of procurement, with custom synthesis options being offered by several vendors.

From a regulatory perspective, 1,3,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is not classified as a hazardous substance under major chemical regulatory frameworks. However, standard laboratory safety protocols should be followed during its handling, including the use of personal protective equipment (PPE) and proper ventilation. Researchers are advised to consult the material safety data sheet (MSDS) for detailed safety information.

In conclusion, 1,3,7-trimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 889952-52-7) represents a versatile and promising compound in the realm of organic and medicinal chemistry. Its unique structural features, coupled with its potential applications in drug discovery and material science, make it a valuable asset for researchers. As the demand for innovative chemical entities continues to rise, compounds like this are poised to play a pivotal role in advancing scientific and technological breakthroughs.